1-[3-Fluoro-4-[3-methyl-4-(4-methylphenyl)sulfonylpiperazin-1-yl]phenyl]ethanone

• IUPAC Name: 1-[3-fluoro-4-[3-methyl-4-(4-methylphenyl)sulfonylpiperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C20H23FN2O3S/c1-14-4-7-18(8-5-14)27(25,26)23-11-10-22(13-15(23)2)20-9-6-17(16(3)24)12-19(20)21/h4-9,12,15H,10-11,13H2,1-3H3
• InChI Key: FDZXTARYWJSCIG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1S(=O)(=O)C2=CC=C(C=C2)C)C3=C(C=C(C=C3)C(=O)C)F
• Molecular Formula: C20H23FN2O3S
• Molecular Weight: 390.5 g/mol

Description

1-[3-Fluoro-4-[3-methyl-4-(4-methylphenyl)sulfonylpiperazin-1-yl]phenyl]ethanone is a useful research compound. Its molecular formula is C20H23FN2O3S and its molecular weight is 390.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(3-fluoro-4-{3-methyl-4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone is 390.14134194 g/mol and the complexity rating of the compound is 628. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Radio-tracer Synthesis

1-(3-fluoro-4-{3-methyl-4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone has been explored in the synthesis of radio-tracers for imaging purposes. For instance, [18F]GBR 13119, which is a potential radio-tracer for the dopamine uptake system, has been prepared using related compounds. This process involves aromatic nucleophilic substitution and has shown yields ranging from 20–80% (Haka, Kilbourn, Watkins, & Toorongian, 1989).

Analytical Method Development

This compound has been used in the development of analytical methods like micellar liquid chromatography (MLC). For example, the separation of flunarizine hydrochloride and its degradation products has been accomplished using MLC, showcasing the versatility of this compound in analytical chemistry (El-Sherbiny, Eid, El-wasseef, Al-Ashan, & Belal, 2005).

Liquid Chromatography

In liquid chromatography, new sulfonate reagents have been synthesized for analytical derivatization, where compounds similar to 1-(3-fluoro-4-{3-methyl-4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone play a crucial role. These reagents consist of a fluorophore for sensitive detection and a tertiary amino function for easy removal after derivatization (Wu, Shyu, Kou, Chen, Wu, & Wu, 1997).

Nucleophilic Fluoroalkylation

The compound has relevance in nucleophilic fluoroalkylation of alpha,beta-enones, arynes, and activated alkynes. This process is critical for understanding the hard/soft nature of fluorinated carbanions, which is essential in organic synthesis and drug development (Ni, Zhang, & Hu, 2008).

Synthesis of Fluorophenothiazines

The synthesis of fluorophenothiazines, which are essential in the pharmaceutical industry, also involves compounds similar to 1-(3-fluoro-4-{3-methyl-4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone. These compounds have been synthesized using the Smiles rearrangement and converted into sulfones, highlighting their role in versatile synthetic pathways (Sharma, Gupta, Kumar, & Gupta, 1999).

Synthesis of Dopamine Reuptake Inhibitors

This compound has been used in the synthesis of dopamine reuptake inhibitors like [18F]GBR 12909. The process involves several steps including reduction, chlorination, and alkylation, showcasing the compound's utility in complex organic syntheses (Haka & Kilbourn, 1990).

Antibacterial Agent Synthesis

It has also been used in the synthesis of broad antibacterial agents like 1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxo-1,4-dihydroquinolin-3-carboxylic acid, demonstrating its role in developing new antimicrobial compounds (Goueffon, Montay, Roquet, & Pesson, 1981).